Cas no 401567-00-8 (2-Chloro-1H-benzimidazole-6-carbonitrile)
401567-00-8 structure
Product Name:2-Chloro-1H-benzimidazole-6-carbonitrile
CAS No:401567-00-8
MF:C8H4ClN3
MW:177.590459823608
MDL:MFCD09746230
CID:325784
PubChem ID:11715275
Update Time:2025-04-19
2-Chloro-1H-benzimidazole-6-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-1H-benzo[d]imidazole-5-carbonitrile
- 1H-Benzimidazole-5-carbonitrile,2-chloro-(9CI)
- 1H-Benzimidazole-6-carbonitrile,2-chloro-
- 2-Chloro-1H-benzimidazole-6-carbonitrile
- 2-CHLORO-5-CYANOBENZIMIDAZOLE
- 2-chloro-1H-benzimidazole-5-carbonitrile
- 2-chloro-1H-benzoimidazole-5-carbonitrile
- 2-chlorobenzimidazole-5-carbonitrile
- AGN-PC-00EOSH
- CTK4I2550
- SBB056002
- SureCN1245512
- SureCN1245514
- 2-chloro-3H-benzimidazole-5-carbonitrile
- 1H-Benzimidazole-5-carbonitrile, 2-chloro-
- WDWQXEUJKGYNPZ-UHFFFAOYSA-N
- 2-Chloro-6-cyano-1H-benzimidazole
- 2-chlor
- 401567-00-8
- AKOS024058197
- 2-CHLORO-1H-1,3-BENZODIAZOLE-5-CARBONITRILE
- C75035
- A824939
- SCHEMBL1245512
- p-azidophenylsulfone
- AKOS006288747
- 2-chloro-1H-1,3-benzodiazole-6-carbonitrile
- SY107155
- DTXSID50471024
- FT-0647847
- TS-01473
- CS-0155763
- MFCD09746230
-
- MDL： MFCD09746230
- Inchi： 1S/C8H4ClN3/c9-8-11-6-2-1-5(4-10)3-7(6)12-8/h1-3H,(H,11,12)
- InChI Key： WDWQXEUJKGYNPZ-UHFFFAOYSA-N
- SMILES： ClC1=NC2C=CC(C#N)=CC=2N1
Computed Properties
- Exact Mass: 177.0093748g/mol
- Monoisotopic Mass: 177.0093748g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 52.5
Experimental Properties
- Density: 1.505
- Boiling Point: 423.518°C at 760 mmHg
- Flash Point: 209.936°C
- Refractive Index: 1.696
2-Chloro-1H-benzimidazole-6-carbonitrile Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Storage Condition：Inert atmosphere,2-8°C
2-Chloro-1H-benzimidazole-6-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JJ340-100mg |
2-Chloro-1H-benzimidazole-6-carbonitrile |
401567-00-8 | 95+% | 100mg |
1035CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JJ340-250mg |
2-Chloro-1H-benzimidazole-6-carbonitrile |
401567-00-8 | 95+% | 250mg |
2278CNY | 2021-05-08 | |
| Chemenu | CM160204-1g |
2-Chloro-1H-benzimidazole-6-carbonitrile |
401567-00-8 | 95% | 1g |
$486 | 2021-06-17 | |
| Chemenu | CM160204-5g |
2-Chloro-1H-benzimidazole-6-carbonitrile |
401567-00-8 | 95% | 5g |
$1384 | 2021-06-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FF470-50mg |
2-Chloro-1H-benzimidazole-6-carbonitrile |
401567-00-8 | 95+% | 50mg |
570.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FF470-200mg |
2-Chloro-1H-benzimidazole-6-carbonitrile |
401567-00-8 | 95+% | 200mg |
1428.0CNY | 2021-07-13 | |
| abcr | AB514513-1 g |
2-Chloro-1H-benzo[d]imidazole-5-carbonitrile; . |
401567-00-8 | 1g |
€397.40 | 2023-04-18 | ||
| Apollo Scientific | OR200030-1g |
2-Chloro-1H-benzimidazole-6-carbonitrile |
401567-00-8 | 1g |
£520.00 | 2023-09-02 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C898513-100mg |
2-Chloro-1H-benzo[d]imidazole-5-carbonitrile |
401567-00-8 | ≥95% | 100mg |
￥1,066.50 | 2022-09-29 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C898513-250mg |
2-Chloro-1H-benzo[d]imidazole-5-carbonitrile |
401567-00-8 | ≥95% | 250mg |
￥1,710.00 | 2022-09-29 |
2-Chloro-1H-benzimidazole-6-carbonitrile Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
401567-00-8 (2-Chloro-1H-benzimidazole-6-carbonitrile) Related Products
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- 1332528-75-2(2-chloro-5-methyl-1H-benzimidazole hydrochloride)
- 4887-94-9(2-Chloro-5-methylbenzimidazole)
- 69272-53-3(1H-Benzimidazole,2-chloro-4,7-dimethyl-(9CI))
- 1388043-87-5(2-chloroquinazoline-6-carbonitrile)
- 6287-83-8(1H-1,3-benzodiazole-6-carbonitrile)
- 69984-78-7(1H-Benzimidazole-6-carbonitrile(9CI))
- 863222-23-5(1H-Benzimidazole, 2-chloro-5-phenyl-)
- 856706-18-8(1H-BENZIMIDAZOLE, 2-CHLORO-4,6-DIMETHYL-)
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